Cas no 1899946-31-6 (trans-2-(1-Methyl-1h-pyrazol-5-yl)cyclopropanamine dihydrochloride)

• Product Name: trans-2-(1-Methyl-1h-pyrazol-5-yl)cyclopropanamine dihydrochloride
• CAS No: 1899946-31-6
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• CID: 5749942
• PubChem ID: 129841629
• Update Time: 2023-11-14

trans-2-(1-Methyl-1h-pyrazol-5-yl)cyclopropanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3483425410
• Rel-(1R,2R)-2-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine dihydrochloride
• 1899946-31-6
• rac-(1R,2R)-2-(1-methyl-1H-pyrazol-5-yl)cyclopropan-1-amine dihydrochloride
• EN300-6736658
• trans-2-(1-methyl-1h-pyrazol-5-yl)cyclopropanamine dihydrochloride
• (1R,2R)-2-(2-methylpyrazol-3-yl)cyclopropan-1-amine;dihydrochloride
• trans-2-(1-Methyl-1h-pyrazol-5-yl)cyclopropanamine dihydrochloride

• Inchi： 1S/C7H11N3.2ClH/c1-10-7(2-3-9-10)5-4-6(5)8;;/h2-3,5-6H,4,8H2,1H3;2*1H/t5-,6-;;/m1../s1
• InChI Key： XIQOSDMKESMNOO-BNTLRKBRSA-N
• SMILES： Cl.Cl.N[C@@H]1C[C@H]1C1=CC=NN1C

Computed Properties

• Exact Mass: 209.0486528g/mol
• Monoisotopic Mass: 209.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų